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CCK-8 Assay Protocol for Flumatinib IC50
Determination

Here is a detailed step-by-step protocol for conducting the CCK-8 assay to evaluate the effect of Flumatinib

on cell proliferation [1].

Step-by-Step Experimental Procedure

e Cell Seeding: Seed your cell suspension (e.g., K562 cells for CML studies) in a 96-well plate at a
density of 5,000 to 10,000 cells per well in 100 pL of culture medium. Include control wells (cells
without drug) and blank wells (medium only) [2] [1].

¢ Pre-Incubation: Incubate the plate for 24 hours in a 37°C, 5% CO2 incubator to allow cells to adhere
and stabilize [1].

¢ Drug Treatment: Add different concentrations of Flumatinib to the test wells. Prepare a dose-
response curve by serially diluting the drug. Include a vehicle control (e.g., DMSO) whose
concentration should be consistent across all wells [2] [1].

¢ Incubation with Drug: Incub the plate for the desired treatment period (e.g., 72 hours) [2].

e CCK-8 Solution Addition: After the drug treatment, add 10 pL of the CCK-8 solution directly to each
well. Avoid introducing bubbles, as they can interfere with the absorbance reading [1].

¢ Incubation with CCK-8: Return the plate to the incubator for 1 to 4 hours. The incubation time may
vary depending on the cell type and their metabolic activity. Monitor the color change; an orange color
indicates formazan formation.

e Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader [3] [1].
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Data Calculation

Use the following formulas to calculate cell viability and inhibition rates [1]:

e Cell Viability (%) = [(As - Ab) / (Ac - Ab)] x 100%
¢ Inhibition Rate (%) = [(Ac - As) / (Ac - Ab)] x 100%

Where:

e As is the absorbance of the experimental well (cells + drug + CCK-8).
e Ac is the absorbance of the control well (cells + vehicle + CCK-8).
¢ Ab is the absorbance of the blank well (medium + CCK-8 only).

The IC50 value (half-maximal inhibitory concentration) can be determined by plotting the drug

concentration against the inhibition rate or cell viability percentage using software like GraphPad Prism [2].

Example Experimental Data and Conditions

The table below summarizes conditions and results from published studies that used the CCK-8 assay to

determine Flumatinib's activity.

Cell . Key Experimental .
) Disease Model o Reported IC50 /| Effect Citation

Line Conditions
K562 Chronic Myeloid Seeding: 5x103 cells/well;  IC50: Lower in parental vs.  [2]

Leukemia (CML) Incubation: 72 hrs; CCK- resistant (K562/FLM) cells

8: 10 pL for 2 hrs [2]

SUP- Philadelphia-positive Incubation: 48 hours IC50: 2.4 pM [4] [4]
B15 Acute Lymphoblastic

Leukemia (Ph+ ALL)
SUP- Ph+ALL Seeding: 6x10°/L; CCK- Flumatinib showed a more  [5]
B15 8: 20 pL for 4 hrs potent inhibitory effect

than imatinib and dasatinib

[5]
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Frequently Asked Questions & Troubleshooting

Q1: What should I do if the signal from my CCK-8 assay is too weak or too strong? Al: This is often

due to an incorrect number of cells or an improper CCK-8 incubation time.

e Weak Signal: Increase the number of cells seeded per well or extend the incubation time with the
CCK-8 reagent.

e Saturated Signal (Too Strong): Reduce the number of cells or shorten the incubation time with
CCK-8. The recommended maximum for a 96-well plate is 25,000 cells/well, and the linear range is
typically between 200 to 25,000 cells [3] [6].

Q2: Can I use the CCK-8 assay with cells in suspension, like leukemia cell lines? A2: Yes. The CCK-8
assay is effective for both adherent and suspension cells [6]. The protocol for suspension cells is similar;

simply ensure the cells are evenly distributed in the well during seeding and incubation.

Q3: My test drug might be interfering with the assay. How can I address this? A3: If the test drug itself

has color or redox properties, it can interfere with the absorbance reading.

e Solution: It is recommended to replace the drug-containing medium with fresh culture medium before
adding the CCK-8 reagent. You can then measure the background absorbance from wells containing
only the drug and medium, and subtract it from your experimental readings [1].

Q4: Can I use a different plate format, like a 384-well plate? A4: Yes. For a 384-well plate, the volumes
need to be scaled down. A common approach is to add CCK-8 with 1/10th the volume of the culture
medium. If the volume is too small to handle accurately, you can dilute the CCK-8 reagent 1:1 with medium

and then add a volume equal to 1/5th of the culture medium in the well [3].

Visual Guide to the Experimental Workflow

The following diagram illustrates the logical flow of the CCK-8 assay protocol for Flumatinib IC50

determination:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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